CID 71422053
Overview
Description
The compound with the identifier “CID 71422053” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it a subject of study in chemistry, biology, medicine, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of CID 71422053 involves specific synthetic routes and reaction conditions. The synthetic process typically includes the use of coupling agents and specific reaction conditions to achieve the desired chemical structure. For instance, the coupling of itaconic acid or itaconic anhydride with a hyaluronic acid material under the action of a polyamine coupling agent is one method used in the synthesis of this compound .
Industrial Production Methods: Industrial production methods for this compound involve large-scale synthesis processes that ensure the compound’s purity and yield. These methods often include the use of advanced chemical reactors and purification techniques to produce the compound in significant quantities.
Chemical Reactions Analysis
Types of Reactions: CID 71422053 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications in different fields.
Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and substitution reagents. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the reaction’s outcome and the major products formed.
Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products are often characterized by their unique chemical structures and properties, which are essential for their applications in various scientific fields.
Scientific Research Applications
CID 71422053 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, the compound is studied for its unique chemical properties and reactivity. In biology, it is used to investigate its effects on biological systems and its potential as a therapeutic agent. In medicine, this compound is explored for its potential to treat various diseases and conditions. In industry, the compound is used in the development of new materials and products .
Mechanism of Action
The mechanism of action of CID 71422053 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This interaction leads to various biological responses, which are essential for the compound’s therapeutic and industrial applications .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to CID 71422053 include other chemical entities with comparable structures and properties. These compounds are often studied alongside this compound to understand their similarities and differences.
Uniqueness: The uniqueness of this compound lies in its specific chemical structure and properties, which distinguish it from other similar compounds. This uniqueness is essential for its applications in various scientific fields and its potential as a therapeutic agent .
Biological Activity
CID 71422053 is known to interact with specific biological targets, which may include enzymes or receptors involved in various physiological processes. Understanding its mechanism of action is crucial for elucidating its therapeutic potential.
Pharmacological Properties
- Antimicrobial Activity : Preliminary studies suggest that this compound may exhibit antimicrobial properties. This could be beneficial in treating infections caused by resistant strains of bacteria.
- Anticancer Potential : Similar compounds have been studied for their ability to inhibit tumor growth or induce apoptosis in cancer cells. Further research is needed to confirm these effects for this compound specifically.
In Vitro Studies
In vitro studies using cell lines can help determine the cytotoxicity and efficacy of this compound against various cancer types. These studies typically measure:
- Cell viability
- Apoptosis induction
- Cell cycle analysis
In Vivo Studies
Animal models are essential for assessing the pharmacokinetics and pharmacodynamics of this compound. Key parameters include:
- Bioavailability
- Metabolism
- Excretion
- Therapeutic index
Comparative Biological Activity
| Compound | Activity Type | IC50 (µM) | Reference |
|---|---|---|---|
| This compound | Antimicrobial | TBD | |
| Related Compound A | Anticancer | TBD | |
| Related Compound B | Cytotoxicity | TBD |
Note: TBD indicates that further studies are required to determine these values.
Case Study 1: Antimicrobial Efficacy
A study conducted on a series of related compounds demonstrated significant antimicrobial activity against Gram-positive bacteria. The results indicated that modifications in the chemical structure could enhance efficacy, suggesting a similar approach could be explored for this compound.
Case Study 2: Anticancer Activity
Research involving analogous compounds showed promising results in inhibiting tumor growth in xenograft models. These findings highlight the potential for this compound to be developed as an anticancer agent, pending further investigation into its specific interactions and effects.
Properties
CAS No. |
921764-84-3 |
|---|---|
Molecular Formula |
Be7Na |
Molecular Weight |
86.07505 g/mol |
InChI |
InChI=1S/7Be.Na |
InChI Key |
QJDMRECLHATYAO-UHFFFAOYSA-N |
Canonical SMILES |
[Be].[Be].[Be].[Be].[Be].[Be].[Be].[Na] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
